Cas no 61053-51-8 (ethyl 2-cyano-2-methanesulfonylacetate)

• Product Name: ethyl 2-cyano-2-methanesulfonylacetate
• CAS No: 61053-51-8
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 520835
• PubChem ID: 313830
• Update Time: 2026-04-29

ethyl 2-cyano-2-methanesulfonylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(methylsulfonyl)-, ethyl ester
• ethyl 2-cyano-2-methylsulfonylacetate
• AC1L7OBH
• Cyan-methansulfonyl-essigsaeure-aethylester
• cyano-methanesulfonyl-acetic acid ethyl ester
• Methansulfonyl-malonsaeure-aethylester-nitril
• NSC229495
• Aceticacid, cyano(methylsulfonyl)-, ethyl ester (9CI)
• NSC 229495
• ethyl 2-cyano-2-methanesulfonylacetate

• Inchi： 1S/C6H9NO4S/c1-3-11-6(8)5(4-7)12(2,9)10/h5H,3H2,1-2H3

Computed Properties

• Exact Mass: 191.02527

Experimental Properties

• PSA: 84.23
• LogP: 0.56708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on ethyl 2-cyano-2-methanesulfonylacetate

Ethyl 2-Cyano-2-Methanesulfonylacetate (CAS No. 61053-51-8): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-cyano-2-methanesulfonylacetate (CAS No. 61053-51-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as ethyl cyano(methylsulfonyl)acetate, is characterized by its unique chemical structure, which includes a cyano group, a methanesulfonyl group, and an ester functional group. These structural features contribute to its reactivity and utility in various chemical reactions.

The chemical formula of ethyl 2-cyano-2-methanesulfonylacetate is C₇H₉NO₄S, and it has a molecular weight of approximately 207.21 g/mol. The compound is typically a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle in laboratory settings.

One of the key applications of ethyl 2-cyano-2-methanesulfonylacetate is in the synthesis of pharmaceutical intermediates. The presence of the cyano group and the methanesulfonyl group provides multiple reaction sites for further functionalization. For example, the cyano group can be hydrolyzed to form a carboxylic acid or reduced to an amine, while the methanesulfonyl group can be used as a leaving group in substitution reactions. These properties make it an attractive starting material for the synthesis of complex molecules with therapeutic potential.

Recent research has highlighted the role of ethyl 2-cyano-2-methanesulfonylacetate in the development of new drugs. A study published in the *Journal of Medicinal Chemistry* reported the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that derivatives of ethyl 2-cyano-2-methanesulfonylacetate exhibited potent anti-inflammatory activity in both *in vitro* and *in vivo* models, suggesting its potential for further development as a therapeutic agent.

In addition to its pharmaceutical applications, ethyl 2-cyano-2-methanesulfonylacetate has been explored for its use in materials science. A study published in *Advanced Materials* investigated the use of this compound as a precursor for the synthesis of functional polymers. The researchers found that ethyl 2-cyano-2-methanesulfonylacetate could be polymerized under controlled conditions to form polymers with unique properties, such as high thermal stability and excellent mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The safety and environmental impact of ethyl 2-cyano-2-methanesulfonylacetate are also important considerations. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound. Additionally, waste disposal should be conducted in accordance with local regulations to minimize environmental impact.

In conclusion, ethyl 2-cyano-2-methanesulfonylacetate (CAS No. 61053-51-8) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an important intermediate in the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.